Cas no 335396-34-4 (bis(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: bis(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 335396-34-4
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 3055723
• PubChem ID: 853300
• Update Time: 2025-04-21

bis(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4,5-bis(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• bis(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
• STL301725
• EN300-07021
• 335396-34-4
• 3,4-bis(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• AKOS000268579
• SCHEMBL7691829
• SCHEMBL10012186
• AKOS037626945
• Z56940953
• 4,5-bis(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 4,5-BIS(4-METHOXYPHENYL)-2H-1,2,4-TRIAZOLE-3-THIONE
• STL577058
• CS-0220597
• UPCMLD0ENAT0519-5322:001

• Inchi： 1S/C16H15N3O2S/c1-20-13-7-3-11(4-8-13)15-17-18-16(22)19(15)12-5-9-14(21-2)10-6-12/h3-10H,1-2H3,(H,18,22)
• InChI Key： OJKLXZGCYFEHSY-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)OC)N1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 313.08849790Da
• Monoisotopic Mass: 313.08849790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles